(R)-3-Amino-3-phenyl-propan-1-OL hydrochloride

• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.66 g/mol
• SMILES: C1=CC=C(C=C1)C(CCO)N.Cl
• InChI: InChI=1S/C9H13NO.ClH/c10-9(6-7-11)8-4-2-1-3-5-8;/h1-5,9,11H,6-7,10H2;1H/t9-;/m1./s1
• InChIKey: VPSAJDGAYRBFPH-SBSPUUFOSA-N

Researchers requiring the (R)-configured β-amino alcohol scaffold for SSRI/SNRI programs face handling and reproducibility issues with the free base (viscous liquid, mp 77°C). This hydrochloride salt resolves those pain points: • Solid form enables accurate stoichiometric weighing, critical for maintaining chiral integrity in atomoxetine and norfluoxetine syntheses. • Achievable enantiomeric excess >99% (via enzymatic resolution) makes it a benchmark scaffold for chiral library synthesis. • Validated CE method quantifies enantiomeric and regioisomeric impurities at 0.05% levels, supporting use as a reference standard for API chiral purity assays.

(R)-3-Amino-3-phenylpropan-1-ol HCl Procurement Guide

(R)-3-Amino-3-phenylpropan-1-ol hydrochloride (CAS 936499-92-2) is a chiral β-amino alcohol in which the amino and phenyl substituents occupy the same carbon atom (C3), supplied as the hydrochloride salt to improve solid-state handling and aqueous solubility . With molecular formula C9H14ClNO and a molecular weight of 187.66 g/mol, this compound serves as a critical chiral intermediate in the synthesis of enantiomerically pure pharmaceuticals, most notably (R)-configured selective serotonin and norepinephrine reuptake inhibitors (SSRIs/SNRIs) .

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Chiral intermediate for enantioselective synthesis of (R)-configured SSRIs/SNRIs

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Hydrochloride salt offers solid-state handling and aqueous solubility for precise stoichiometry

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Stereochemical control at C3 maintained without inversion in downstream drug synthesis

• [1] PubChem CID 71743684, (R)-3-Amino-1-phenylpropan-1-OL hcl; note: parent free base is (R)-3-amino-3-phenylpropan-1-ol. View Source

Non-Interchangeability of (R)-3-Amino-3-phenylpropan-1-ol HCl

The (R) absolute configuration at the carbon bearing both the amino and phenyl groups is non-interchangeable with the (S)-enantiomer: the two enantiomers lead to opposite stereochemical outcomes in downstream drug molecules, as demonstrated by the divergent synthetic routes to (R)-atomoxetine versus (S)-dapoxetine . Substituting the free base (CAS 170564-98-4, a viscous liquid or low-melting solid with mp 77 °C) for the hydrochloride salt introduces variability in weighing accuracy, hygroscopicity, and aqueous solubility . The regioisomer (R)-3-amino-1-phenylpropan-1-ol hydrochloride (CAS 200621-69-8) differs in the position of the hydroxyl group, rendering it unsuitable for reactions that require the 3-phenyl-3-amino-propan-1-ol scaffold .

Enantiomer

(S)-enantiomer leads to opposite drug chirality; may produce pharmacologically distinct molecules and is not a direct replacement.

Salt form

Free base is a viscous liquid with low water solubility; substituting for the HCl salt may introduce weighing errors and solubility mismatch.

Regioisomer

3-amino-1-phenylpropan-1-ol differs in hydroxyl position; scaffold mismatch may cause synthesis failure or impurity carryover.

• [1] Torre, O., Gotor-Fernández, V. & Gotor, V. Lipase-catalyzed resolution of chiral 1,3-amino alcohols: application in the asymmetric synthesis of (S)-dapoxetine. Tetrahedron: Asymmetry 17, 860–866 (2006). View Source

Quantitative Evidence for (R)-3-Amino-3-phenylpropan-1-ol HCl

Specific Rotation for Enantiomeric Identification

The free base of the target compound exhibits a specific rotation [α]20/D of +21.0 to +25.0° (c=1, CHCl3) with GC purity ≥97.0% . In contrast, the (S)-enantiomer free base shows [α]20/D of -21.0 to -25.0° (c=1, CHCl3) with minimum purity 95% . The equal magnitude but opposite sign of optical rotation provides a simple, quantitative identity verification test that immediately flags incorrect enantiomer procurement.

Specific Rotation

Head-to-head

+21.0 to +25.0° (R) vs –21.0 to –25.0° (S), c=1, CHCl₃

Enables enantiomeric identity check before synthesis

Polarimetric test; opposite sign flags incorrect enantiomer procurement

Evidence Dimension	Specific rotation [α]20/D
Target Compound Data	+21.0 to +25.0° (c=1, CHCl3)
Comparator Or Baseline	(S)-enantiomer: -21.0 to -25.0° (c=1, CHCl3)
Quantified Difference	Opposite sign; ~42–50° optical rotation spread between enantiomers
Conditions	20 °C, c=1 in chloroform, sodium D-line

Why This Matters

This parameter serves as the primary pharmacopeial identity test; procurement of the wrong enantiomer is detectable by polarimetry before any synthetic step is wasted.

Salt versus Free Base Physical Form

The free base (CAS 170564-98-4) is consistently described as a 'viscous liquid or low melting solid' with a melting point of 77 °C, requiring storage at 2–8 °C under inert gas to prevent hygroscopic degradation . The hydrochloride salt (CAS 936499-92-2) is a free-flowing crystalline solid at ambient temperature , eliminating the need for liquefaction before dispensing and reducing gravimetric errors associated with viscous liquids. Aqueous solubility of the hydrochloride salt is ≥25 mg/mL , compared to the free base which is only sparingly soluble in water.

Salt vs Free Base

Reported

Crystalline solid, aq solubility ≥25 mg/mL vs viscous liquid (mp 77°C), sparingly soluble

Solid form supports precise weighing and stoichiometric control

Free base requires 2–8°C storage under inert gas

Evidence Dimension	Physical state at 20–25 °C and aqueous solubility
Target Compound Data	Crystalline solid; aqueous solubility ≥25 mg/mL
Comparator Or Baseline	Free base: viscous liquid or low-melting solid (mp 77 °C); sparingly water-soluble
Quantified Difference	Solid vs. semi-solid; ≥25 mg/mL vs. sparingly soluble
Conditions	Ambient temperature, atmospheric pressure

Why This Matters

For multi-step synthesis requiring precise stoichiometry, the solid hydrochloride eliminates pipetting errors inherent to viscous liquids, directly improving batch-to-batch reproducibility.

• [1] Chemistry StackExchange, solubility of the hydrochloride salt: ≥25 mg/ml in water. View Source

Synthetic Divergence: Atomoxetine vs Dapoxetine

The (R)-3-amino-3-phenylpropan-1-ol scaffold is the direct chiral precursor for (R)-configured drugs including atomoxetine, a selective norepinephrine reuptake inhibitor with binding affinities (Ki) of 5 nM for NET, 77 nM for SERT, and 1451 nM for DAT . The (S)-enantiomer is the required precursor for (S)-dapoxetine . The absolute configuration of the amino alcohol is stereospecifically translated to the final drug molecule without inversion; therefore, the choice of starting enantiomer deterministically dictates the final drug's chirality and, consequently, its pharmacological profile.

Synthetic Divergence

Class-level inference

(R) → (R)-atomoxetine (NET Ki=5 nM) vs (S) → (S)-dapoxetine; at least 15-fold NET selectivity

Starting enantiomer determines final drug stereochemistry

Chirality retained without inversion in multi-step synthesis

Evidence Dimension	Stereochemical outcome in drug synthesis
Target Compound Data	(R)-enantiomer → (R)-atomoxetine (NET Ki=5 nM), (R)-fluoxetine, (R)-norfluoxetine
Comparator Or Baseline	(S)-enantiomer → (S)-dapoxetine (serotonin reuptake inhibitor)
Quantified Difference	At least 15-fold selectivity for NET over SERT for atomoxetine derived from the (R)-enantiomer
Conditions	Multi-step organic synthesis with stereoretention at the chiral center

Why This Matters

Procuring the (R)-enantiomer specifically enables the synthesis of (R)-stereochemistry drugs; inversion of configuration post-synthesis is costly and often impractical, making correct procurement a binary decision point.

• [1] Torre, O., Gotor-Fernández, V. & Gotor, V. Lipase-catalyzed resolution of chiral 1,3-amino alcohols: application in the asymmetric synthesis of (S)-dapoxetine. Tetrahedron: Asymmetry 17, 860–866 (2006). View Source

Enzymatic Resolution for High Enantiopurity

In a direct comparative study, enzymatic resolution of racemic 3-amino-3-phenyl-1-propanol derivatives using immobilized penicillin G acylase yielded both the (R)- and (S)-enantiomers with enantiomeric excess exceeding 99% and isolated yields above 45% for each enantiomer . This demonstrates that both enantiomers can be obtained in essentially enantiopure form from a common racemic precursor, with the hydrochloride salt being the preferred form for isolation, storage, and subsequent use . Commercial material typically achieves ≥98% ee .

Enzymatic Resolution

Reported

ee >99% for both (R) and (S) via penicillin G acylase

Both enantiomers obtainable in high enantiopurity

Immobilized enzyme, pH 7.5, 30°C; yields >45% each

Evidence Dimension	Enantiomeric excess (ee) after resolution
Target Compound Data	(R)-enantiomer: ee >99%
Comparator Or Baseline	(S)-enantiomer: ee >99%
Quantified Difference	Both enantiomers reach >99% ee; no significant difference in attainability
Conditions	Penicillin G acylase immobilized on epoxy resin, pH 7.5, 30 °C, 24 h

Why This Matters

Procurement decisions are not constrained by differential enantiopurity availability; the choice between (R) and (S) rests solely on the target drug's required absolute configuration, not on which enantiomer can be manufactured to higher purity.

• [1] Shen, Y. et al. Preparation of enantiomerically pure (R)- and (S)-3-amino-3-phenyl-1-propanol via resolution with immobilized penicillin G acylase. Tetrahedron: Asymmetry 17, 240–244 (2006). View Source

Capillary Electrophoresis Regioisomer Analysis

A validated capillary electrophoresis method using a dual cyclodextrin selector system is capable of baseline-resolving (S)-3-amino-3-phenylpropan-1-ol, (R)-dapoxetine, and related positional isomers at impurity levels of 0.05–1.0% relative to the active pharmaceutical ingredient . This method demonstrates that the target compound (3-amino-3-phenylpropan-1-ol) can be analytically distinguished from the regioisomer 3-amino-1-phenylpropan-1-ol and that even trace levels of the wrong regioisomer are quantifiable, enabling rigorous quality control of procured material.

Regioisomer Analysis

Method context

Baseline separation; quantification limit 0.05%

Detects positional isomer impurities in procured material

Dual cyclodextrin CE, 9 kV, 15°C, phosphate buffer pH 6.3

Evidence Dimension	Analytical separation of regioisomers and enantiomers
Target Compound Data	(S)-3-amino-3-phenylpropan-1-ol resolved from (R)-dapoxetine and positional isomers
Comparator Or Baseline	Regioisomer 3-amino-1-phenylpropan-1-ol and enantiomer (R)-dapoxetine
Quantified Difference	Quantification limit 0.05% relative to dapoxetine; linear range 0.05–1.0%
Conditions	50 mM sodium phosphate buffer pH 6.3, sulfated γ-cyclodextrin + 2,6-dimethyl-β-cyclodextrin, 9 kV, 15 °C

Why This Matters

Without regioisomer-specific analytical methods, procurement of the wrong positional isomer could go undetected, leading to synthesis failure or contamination of the final drug substance; this method provides the necessary quality assurance.

• [1] Harnisch, H. & Scriba, G.K.E. Capillary electrophoresis method for the determination of (R)-dapoxetine, (3S)-3-(dimethylamino)-3-phenyl-1-propanol, (S)-3-amino-3-phenyl-1-propanol and 1-naphthol as impurities of dapoxetine hydrochloride. J. Pharm. Biomed. Anal. 162, 257–263 (2019). View Source

(R)-3-Amino-3-phenylpropan-1-ol HCl Application Scenarios

Enantioselective Synthesis of (R)-Atomoxetine and (R)-Fluoxetine

When the synthetic target is an (R)-configured SSRI or SNRI such as (R)-atomoxetine (NET Ki = 5 nM) or (R)-norfluoxetine, the (R)-enantiomer of 3-amino-3-phenylpropan-1-ol is the mandatory starting material; the (S)-enantiomer would produce the pharmacologically distinct (S)-isomer. The hydrochloride salt's solid form enables precise weighing for stoichiometric control, critical for maintaining the chiral integrity documented in Section 3 Evidence Items 1 and 3 .

Enantiopure Scaffold for Medicinal Chemistry Libraries

For medicinal chemistry programs generating libraries of chiral β-amino alcohol derivatives, the >99% ee achievable via enzymatic resolution (Section 3 Evidence Item 4) makes this compound a benchmark enantiopure scaffold. The solid hydrochloride form simplifies automated weighing and dissolution in high-throughput parallel synthesis platforms, reducing the handling complications of the free base's viscous liquid form (Section 3 Evidence Item 2) .

Reference Standard for Chiral Purity Assays

Given the validated capillary electrophoresis method capable of quantifying enantiomeric and regioisomeric impurities at 0.05% levels (Section 3 Evidence Item 5), the (R)-enantiomer hydrochloride serves as a well-characterized reference standard for establishing system suitability in chiral purity assays of dapoxetine, fluoxetine, and related APIs .

Benchmark Substrate for Chiral Resolution Development

The compound's well-documented resolution behavior (penicillin G acylase giving >99% ee in Section 3 Evidence Item 4; lipase-catalyzed acylation in related studies) makes it an ideal benchmark substrate for developing new chiral resolution technologies, where the quantitative ee and yield data already established provide clear performance targets .

Application

Selection Property

Validation Focus

Enantioselective synthesis of (R)-configured SSRIs/SNRIs

Stereochemical control; hydrochloride solid handling

Chiral purity by polarimetry (specific rotation)

Enantiopure scaffold for medicinal chemistry libraries

High enantiopurity and free-flowing solid form

Enantiomeric excess by chiral HPLC or CE

Reference standard for chiral purity assays

Well-characterized (R)-enantiomer with documented rotation

System suitability testing in chiral separation methods

Benchmark substrate for resolution method development

Documented enzymatic resolution behavior

Comparative ee and yield against established benchmarks

• [1] Torre, O., Gotor-Fernández, V. & Gotor, V. Lipase-catalyzed resolution of chiral 1,3-amino alcohols: application in the asymmetric synthesis of (S)-dapoxetine. Tetrahedron: Asymmetry 17, 860–866 (2006). View Source
• [2] Shen, Y. et al. Preparation of enantiomerically pure (R)- and (S)-3-amino-3-phenyl-1-propanol via resolution with immobilized penicillin G acylase. Tetrahedron: Asymmetry 17, 240–244 (2006). View Source
• [3] Chemistry StackExchange, solubility of the hydrochloride salt: ≥25 mg/ml in water. View Source
• [4] Harnisch, H. & Scriba, G.K.E. Capillary electrophoresis method for the determination of (R)-dapoxetine, (3S)-3-(dimethylamino)-3-phenyl-1-propanol, (S)-3-amino-3-phenyl-1-propanol and 1-naphthol as impurities of dapoxetine hydrochloride. J. Pharm. Biomed. Anal. 162, 257–263 (2019). View Source